Cas no 823226-97-7 (Benzonitrile, 2-[6-(3-pyridazinyl)-3-hexene-1,5-diynyl]-)

• Product Name: Benzonitrile, 2-[6-(3-pyridazinyl)-3-hexene-1,5-diynyl]-
• CAS No: 823226-97-7
• MF: C₁₇H₉N₃
• MW: 255.273463010788
• CID: 694208
• PubChem ID: 71419261
• Update Time: 2025-04-19

Benzonitrile, 2-[6-(3-pyridazinyl)-3-hexene-1,5-diynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[6-(3-pyridazinyl)-3-hexene-1,5-diynyl]-
• 2-(6-pyridazin-3-ylhex-3-en-1,5-diynyl)benzonitrile
• 823226-97-7
• DTXSID60838528
• 2-[6-(Pyridazin-3-yl)hex-3-ene-1,5-diyn-1-yl]benzonitrile

• Inchi： 1S/C17H9N3/c18-14-16-10-6-5-9-15(16)8-3-1-2-4-11-17-12-7-13-19-20-17/h1-2,5-7,9-10,12-13H
• InChI Key： JPRPMGSLDVDIHR-UHFFFAOYSA-N
• SMILES： N1C(C#CC=CC#CC2C=CC=CC=2C#N)=CC=CN=1

Computed Properties

• Exact Mass: 255.079647300g/mol
• Monoisotopic Mass: 255.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 49.6Ų